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Compound of Interest

Compound Name: Cyclohexanecarbohydrazide

Cat. No.: B1361583 Get Quote

Cyclohexanecarbohydrazide: A Technical Safety
and Handling Guide
For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a summary of available safety and handling information for

Cyclohexanecarbohydrazide. It is intended for use by qualified professionals and should not

be considered a substitute for a comprehensive Safety Data Sheet (SDS) or professional

safety training. The toxicological properties of this compound have not been fully investigated.

[1] Always consult the most current SDS from your supplier and follow all applicable safety

regulations.
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Identifier Value

IUPAC Name cyclohexanecarbohydrazide[2]

Synonyms Cyclohexane carboxylic acid hydrazide[2]

CAS Number 38941-47-8[2]

Molecular Formula C₇H₁₄N₂O[2]

Molecular Weight 142.20 g/mol [2]

Structure
(Image of the 2D structure of

Cyclohexanecarbohydrazide)

Physical and Chemical Properties
The following table summarizes the computed physical and chemical properties of

Cyclohexanecarbohydrazide. Experimental data is limited.

Property Value Source

Molecular Weight 142.20 g/mol PubChem[2]

XLogP3-AA 0.9 PubChem[2]

Hydrogen Bond Donor Count 2 PubChem[2]

Hydrogen Bond Acceptor

Count
2 PubChem[2]

Rotatable Bond Count 2 PubChem[2]

Exact Mass 142.110613074 Da PubChem[2]

Monoisotopic Mass 142.110613074 Da PubChem[2]

Topological Polar Surface Area 55.1 Å² PubChem[2]

Heavy Atom Count 10 PubChem[2]
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Cyclohexanecarbohydrazide is classified as a hazardous substance under the Globally

Harmonized System (GHS). The following information is based on aggregated data.

GHS Classification[2]
Hazard Class Category

Skin Corrosion/Irritation Category 2

Serious Eye Damage/Eye Irritation Category 1 / Category 2

Specific Target Organ Toxicity (Single

Exposure); Respiratory Tract Irritation
Category 3

GHS Label Elements[2]
Pictograms:

Signal Word: Danger[2]

Hazard Statements:

H315: Causes skin irritation.[2]

H317: May cause an allergic skin reaction.[1]

H318: Causes serious eye damage.[2]

H319: Causes serious eye irritation.[1][2]

H335: May cause respiratory irritation.[2]
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Precautionary Statements:

A comprehensive list of precautionary statements can be found in the PubChem entry for

this compound.[2] Key precautionary statements include P261, P264, P271, P280,

P302+P352, P304+P340, P305+P351+P338, P403+P233, and P405.[2]
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Caption: GHS Hazard Identification Workflow for Cyclohexanecarbohydrazide.

Safe Handling and Storage
Due to the hazardous nature of Cyclohexanecarbohydrazide, strict adherence to safety

protocols is mandatory.

Personal Protective Equipment (PPE)
A risk assessment should be conducted to determine the appropriate PPE for the specific

laboratory procedure. The following provides general guidance:
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PPE Specification

Eye Protection Chemical safety goggles and a face shield.[1]

Hand Protection
Chemical-resistant gloves (e.g., nitrile,

neoprene).

Body Protection
Laboratory coat, closed-toe shoes, and

additional protective clothing as needed.[1]

Respiratory Protection

Use in a well-ventilated area or under a

chemical fume hood to avoid dust and vapor

inhalation.[1]

Handling
Handle only in a well-ventilated area, preferably in a chemical fume hood.[1]

Avoid contact with skin, eyes, and clothing.[1]

Do not breathe dust or vapor.[1]

Minimize dust generation.

Wash hands thoroughly after handling.

Ensure an eyewash station and safety shower are readily available.[1]

Storage
Store in a cool, dry, and well-ventilated place.[1]

Keep containers tightly closed.[1]

Store away from incompatible materials such as strong oxidizing agents.

Emergency Procedures
First Aid Measures
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Exposure Route First Aid Protocol

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek immediate

medical attention.[1]

Skin Contact

Immediately wash skin with soap and plenty of

water. Remove contaminated clothing. Seek

medical attention if irritation or an allergic

reaction develops.[1]

Inhalation

Remove to fresh air. If not breathing, give

artificial respiration. If breathing is difficult, give

oxygen. Seek medical attention.[1]

Ingestion

Do NOT induce vomiting. Wash out mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.
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Exposure Event

Immediate Actions

First Aid Procedures
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Caption: Emergency First Aid Response for Cyclohexanecarbohydrazide Exposure.

Toxicological Information
The toxicological properties of Cyclohexanecarbohydrazide have not been fully investigated.

[1] The available GHS classification indicates that it is a skin and eye irritant and may cause

respiratory irritation.[2] It may also cause an allergic skin reaction.[1] No quantitative data such

as LD50 or LC50 values are readily available in the public domain. Researchers should handle

this compound with the utmost caution, assuming it to be potentially toxic.

Experimental Protocols

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b1361583?utm_src=pdf-body-img
https://www.benchchem.com/product/b1361583?utm_src=pdf-body
https://www.benchchem.com/product/b1361583?utm_src=pdf-body
https://www.matrixscientific.com/sds/MxMSDS_028361.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Cyclohexanecarbohydrazide
https://www.matrixscientific.com/sds/MxMSDS_028361.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1361583?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


No specific, detailed experimental protocols for the handling or use of

Cyclohexanecarbohydrazide were identified in the public literature. Users must develop their

own standard operating procedures (SOPs) based on a thorough risk assessment,

incorporating the safety information provided in this guide and the supplier's SDS.

Disposal Considerations
Dispose of waste material in accordance with all applicable federal, state, and local

environmental regulations. Consult with your institution's environmental health and safety

department for specific guidance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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